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Technical Guide: E-3-(Methylphenylamino)-2-
propenal

For Researchers, Scientists, and Drug Development Professionals

Introduction

E-3-(Methylphenylamino)-2-propenal, also known as (E)-3-(N-methylanilino)prop-2-enal, is an
organic compound with the chemical formula C10H1:NO. It belongs to the class of enaminones,
which are characterized by a conjugated system of an amine, a carbon-carbon double bond,
and a carbonyl group. This structural motif makes it a versatile intermediate in organic
synthesis. This technical guide provides a comprehensive overview of the known physical and
chemical properties, synthesis protocols, and potential applications of E-3-
(Methylphenylamino)-2-propenal, based on publicly available data.

Physical and Chemical Properties

A summary of the key physical and chemical properties of E-3-(Methylphenylamino)-2-propenal
is presented in Table 1. It is important to note that while some properties are well-documented,
specific experimental data for melting point, boiling point, and solubility are not readily available
in the public domain. The compound is generally described as a solid.[1]

Table 1: Physical and Chemical Properties of E-3-(Methylphenylamino)-2-propenal
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Property Value Source

E)-3-(N-methylanilino)prop-2-
IUPAC Name ( )I ( Y Jprop (2]
ena

(2E)-3-(Methylphenylamino)-2-
propenal, 3-
(Methyl(phenyl)amino)acrylald
Synonyms [2]
ehyde, 3-(N-Phenyl-N-
methyl)aminoacrolein, trans-3-

(N-Methylanilino)acrolein

CAS Numbers 34900-01-1, 14189-82-3 [2]
Molecular Formula C10H11NO [2]
Molecular Weight 161.20 g/mol [2]
Appearance Solid [1]
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Spectral Data

While public databases indicate the availability of spectral data for E-3-(Methylphenylamino)-2-
propenal, the actual spectra (e.g., peak lists, images) are not publicly accessible.[2]
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of the
compound. A general workflow for the spectroscopic characterization of a synthesized organic
compound is depicted below.
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General Spectroscopic Analysis Workflow

Synthesis & Purification

Synthesized E-3-(methylphenylamino)-2-propenal

Functional Groups /Molecular Weight & Fragmentation\Structural Information “\ Electronic Transitions

Spectroscopic Analysis

Infrared (IR) Spectroscopy Mass Spectrometry (MS) NMR Spectroscopy (*H, 13C) UV-Vis Spectroscopy

Data Interpretation

Structure Elucidation Purity Assessment

Click to download full resolution via product page
(CH30)2CHCH2CH(OCHS3s)2 + CsHsNH(CHs) --[HCI, H20]--> (E)-CeéHsN(CH3)CH=CHCHO
CeHsNH(CHs) + HC=CCH20H --[Oxidizing Agent]--> (E)-CeéHsN(CH3)CH=CHCHO

Synthesis from N-methylaniline and Propargyl Alcohol.

Biological Activity and Applications

Specific studies on the biological activity or direct involvement in signaling pathways of E-3-
(methylphenylamino)-2-propenal are limited in publicly available literature. Its primary role
appears to be that of a chemical intermediate.

Derivatives of 3-aminoacrolein have been investigated for a range of biological activities,
including antimicrobial and antifungal properties. These compounds serve as versatile building
blocks for the synthesis of various heterocyclic compounds, some of which exhibit significant
pharmacological effects.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b087139?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The structural motif of E-3-(methylphenylamino)-2-propenal makes it a valuable precursor for
the synthesis of more complex molecules, including pharmaceuticals and functional materials.
For instance, it can be used in the synthesis of certain dyes and other specialty chemicals. The
logical relationship of its role as an intermediate is depicted below.

Role as a Chemical Intermediate

Starting Materials
(e.g., N-methylaniline)

Synthesis

E-3-(methylphenylamino)-2-propenal

Cyclization \{nderwl Further Functionalization
Heterocyclic Compounds Dyes & Pigments Pharmaceutical Scaffolds

Click to download full resolution via product page

Role as a chemical intermediate.

Conclusion

E-3-(Methylphenylamino)-2-propenal is a valuable chemical intermediate with well-defined
synthetic routes. While comprehensive data on its physical properties and specific biological
activities are not fully available in the public domain, its structural features suggest significant
potential for use in the synthesis of a wide range of functional molecules. Further research into
its properties and applications is warranted to fully explore its potential in drug development
and materials science.

Disclaimer: This document is intended for informational purposes for a technical audience. The
provided experimental protocols should be carried out by trained professionals in a suitably
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equipped laboratory, with all appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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